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Compound of Interest

Compound Name: 2,3,5-Trimethacarb-d3

Cat. No.: B12410859 Get Quote

An In-depth Technical Guide to 2,3,5-Trimethacarb-d3

This technical guide provides a comprehensive overview of 2,3,5-Trimethacarb-d3, a

deuterated analog of the insecticide 2,3,5-Trimethacarb. It is intended for researchers,

scientists, and professionals in drug development and analytical chemistry who require detailed

information on this compound's identifiers, properties, and analytical methodologies.

Chemical Identifiers and Nomenclature
2,3,5-Trimethacarb-d3 is the deuterium-labeled form of 2,3,5-Trimethacarb.[1] The unlabeled

compound, 2,3,5-Trimethacarb, is a carbamate ester that functions as an acetylcholinesterase

inhibitor and is used as a pesticide.[2] It is one of the two constituents of the insecticide

trimethacarb.[2] The deuterated version is primarily utilized in research settings, often as an

internal standard for quantitative analysis.[1]
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Identifier Value

Compound Name 2,3,5-Trimethacarb-d3

CAS Number 2655-15-4 (for the unlabeled compound)[3][4][5]

Molecular Formula C₁₁H₁₂D₃NO₂[3]

Molecular Weight 196.26 g/mol [3][6]

IUPAC Name
(2,3,5-trimethylphenyl) N-

(trideuteriomethyl)carbamate[6]

InChI
InChI=1S/C11H15NO2/c1-7-5-8(2)9(3)10(6-

7)14-11(13)12-4/h5-6H,1-4H3,(H,12,13)/i4D3

InChIKey NYOKZHDTNBDPOB-GKOSEXJESA-N[6]

PubChem CID 163408995[6]

Synonyms HY-144173S, CS-0378253[6]

Physicochemical Properties
The following table summarizes the computed physicochemical properties of 2,3,5-
Trimethacarb-d3. Experimental data for the deuterated compound is limited; therefore,

properties of the unlabeled 2,3,5-Trimethacarb are also provided for reference.

Table 2.1: Computed Properties of 2,3,5-Trimethacarb-d3
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Property Value Source

Monoisotopic Mass 196.129108959 Da PubChem[6]

XLogP3 2.5 PubChem[6]

Hydrogen Bond Donor Count 1 PubChem[6]

Hydrogen Bond Acceptor

Count
2 PubChem[6]

Rotatable Bond Count 2 PubChem[6]

Topological Polar Surface Area 38.3 Å² PubChem[6]

Table 2.2: Experimental Properties of Unlabeled 2,3,5-Trimethacarb

Property Value Source

Physical Description Brown crystalline solid[2][7] PubChem, ChemicalBook

Melting Point 105-114 °C PubChem[2]

Boiling Point ~287.8 °C Alfa Chemistry[8]

Water Solubility 58 mg/L at 23 °C PubChem[2]

Vapor Pressure 5.1 x 10⁻⁵ mm Hg at 25 °C PubChem[2]

Stability
Stable to light; decomposed by

strong acids and alkalis[2][9]
PubChem, Guidechem

Logical Relationship and Application
The primary role of 2,3,5-Trimethacarb-d3 is as a labeled internal standard for the

quantification of its parent compound, 2,3,5-Trimethacarb, a widely used insecticide.
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Chemical Entities

Application

2,3,5-Trimethacarb
(Insecticide)

2,3,5-Trimethacarb-d3
(Deuterated Analog)

Isotopic Labeling

Quantitative Analysis
(e.g., in environmental samples)

Analyte

Internal Standard
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Relationship between 2,3,5-Trimethacarb and its deuterated analog.

Experimental Protocols
While specific experimental protocols for 2,3,5-Trimethacarb-d3 are not widely published, its

use as an internal standard would follow established analytical chemistry principles. The

following is a detailed methodology adapted from the US EPA method for the analysis of

Trimethacarb in soil, which would be applicable when using the deuterated form as an internal

standard.[10]

Objective: To quantify 2,3,5-Trimethacarb in soil samples using 2,3,5-Trimethacarb-d3 as an

internal standard via Gas Chromatography (GC).

Materials:

Soil sample

2,3,5-Trimethacarb-d3 (Internal Standard)
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Acetone, glass distilled

Water, deionized

Phosphoric acid (85%)

Dichloromethane, glass distilled

Sodium sulfate, anhydrous

Analytical balance, volumetric flasks, filtration apparatus, rotary evaporator, GC system with

a suitable detector (e.g., NPD or MS).

Procedure:

Standard Preparation:

Prepare a stock solution of 2,3,5-Trimethacarb and 2,3,5-Trimethacarb-d3 in acetone

(e.g., 500 µg/mL).[10]

Create a series of calibration standards by diluting the stock solution, each containing a

constant concentration of the internal standard (2,3,5-Trimethacarb-d3).

Sample Extraction:

Weigh 50 g of the soil sample into a flask.

Spike the sample with a known amount of the 2,3,5-Trimethacarb-d3 internal standard

solution.

Add the extracting solvent (e.g., 700 mL acetone + 300 mL water + 5 mL 85% phosphoric

acid).[10]

Shake vigorously for a specified period (e.g., 1 hour).

Filter the extract.

Liquid-Liquid Partitioning:
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Transfer the filtrate to a separatory funnel.

Evaporate the acetone from the extraction mixture using a rotary evaporator.[10]

Partition the remaining aqueous solution with dichloromethane (e.g., 3 x 100 mL).

Collect the organic (dichloromethane) layers.

Drying and Concentration:

Dry the combined organic extracts by passing them through a column of anhydrous

sodium sulfate.

Concentrate the dried extract to a small volume (e.g., 1-2 mL) using a rotary evaporator.

Adjust the final volume in a suitable solvent for GC analysis (e.g., ethyl acetate).

GC Analysis:

Inject an aliquot of the final sample extract into the GC.

The retention time for 2,3,5-Trimethacarb is approximately 1.8 minutes under the

conditions specified in the EPA method.[10] The deuterated standard will have a very

similar retention time.

Quantify the analyte based on the ratio of the peak area of 2,3,5-Trimethacarb to the peak

area of the internal standard (2,3,5-Trimethacarb-d3) against the calibration curve.

Analytical Workflow Visualization
The following diagram illustrates the key steps in the analytical workflow for the quantification of

2,3,5-Trimethacarb using its deuterated analog.
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Analytical workflow for Trimethacarb quantification in soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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